Cas no 2229456-77-1 (3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229456-77-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5853397
• PubChem ID: 165837151
• Update Time: 2025-08-04

3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid
• 3-{bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-3-methylbutanoic acid
• EN300-1745152
• 2229456-77-1

• Inchi： 1S/C12H20O3/c1-12(2,10(13)11(14)15)9-6-7-3-4-8(9)5-7/h7-10,13H,3-6H2,1-2H3,(H,14,15)
• InChI Key： ICHQCCLZRVHCFN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid

Professional Introduction to 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic Acid (CAS No: 2229456-77-1)

3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid, identified by its CAS number 2229456-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclic structure and functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The bicyclo2.2.1heptan-2-yl moiety, a fused tricyclic system, introduces unique steric and electronic properties that make this compound a versatile building block for more intricate molecular architectures.

The structure of 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid consists of a seven-membered bicyclic framework with substituents that enhance its reactivity and functionality. The hydroxy group at the second position and the methyl group at the third position contribute to the compound's ability to participate in various chemical transformations, including esterification, oxidation, and reduction reactions. These functional groups are critical for its role in synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of bicyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The bicyclo2.2.1heptan-2-yl scaffold is known for its potential to enhance binding affinity and selectivity in drug design. For instance, studies have shown that similar scaffolds are present in several bioactive natural products, which have demonstrated efficacy in treating various diseases. The incorporation of this motif into synthetic molecules has led to the discovery of compounds with promising biological activities.

One of the most compelling aspects of 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The hydroxy and methyl groups provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has made it a valuable asset in drug discovery pipelines.

The synthesis of 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid presents unique challenges due to its tricyclic core, but advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of this complex framework. These methodologies not only improve yield but also allow for the introduction of chiral centers at strategic positions within the molecule, which is crucial for achieving enantioselective pharmacological effects.

Recent research has highlighted the potential of 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid in developing treatments for neurological disorders. Studies suggest that compounds containing similar scaffolds may interact with specific neurotransmitter receptors, offering new avenues for therapeutic intervention. The hydroxy group's ability to form hydrogen bonds with biological targets enhances binding affinity, while the methyl group can influence lipophilicity, optimizing drug delivery and bioavailability.

The compound's structural features also make it an attractive candidate for materials science applications beyond pharmaceuticals. Its rigid bicyclic core provides stability, while the functional groups allow for interactions with other molecules, making it suitable for use in polymers and coatings that require specific chemical properties.

In conclusion, 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No: 2229456-77-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, including the bicyclo2.2.1heptan-2-yl, hydroxy, and methyl moieties, make it a valuable building block for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and materials science.